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Compound of Interest

Compound Name: Sodium titanate

Cat. No.: B1143930

This guide provides crucial safety, handling, and disposal information for laboratory
professionals working with sodium titanate. Adherence to these protocols is essential for
minimizing risk and ensuring a safe research environment.

Sodium titanate is a chemical compound that requires careful handling due to its potential
health hazards. Prolonged exposure can lead to skin, eye, and respiratory irritation.[1][2]
Furthermore, as the acute and chronic toxicity of the substance are not fully known, and it is
classified as a "very toxic material" under WHMIS (Workplace Hazardous Materials Information
System), caution is paramount.[1]

Hazard Identification and Exposure Limits

Understanding the potential hazards is the first step in safe handling. The primary risks
associated with sodium titanate are exposure to its dust form.
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Hazard Type Description

) Prolonged inhalation of dust may cause irritation
Inhalation .
to the respiratory tract.[1][2]

) May cause slight irritation, dermatitis, or a
Skin Contact _ o _
possible allergic skin reaction.[1]

Eye Contact May cause slight to serious irritation.[1][3]

) May cause irritation of the digestive tract if
Ingestion
swallowed.[1]

Titanium dioxide, a related substance, is listed
Carc it by IARC as possibly carcinogenic to humans
arcinogenici
g Y (Group 2B), based on sufficient evidence in

experimental animals.[1]

Fine dust dispersed in the air may form an
) ) explosive mixture.[1] When heated to
Fire/Explosion o ) )
decomposition, it may emit toxic fumes of

Sodium Oxide (Naz20).[2]

To mitigate these risks, occupational exposure limits have been established by regulatory

bodies.
Exposure Limit Concentration
OSHA PEL (Permissible Exposure Limit) 15 mg/m3 (Total Dust)
ACGIH TLV (Threshold Limit Value) 10 mg/m3 (Total Dust)
ACGIH TLV (Threshold Limit Value) 5 mg/m3 (Respirable Fraction)

Data sourced from ESPI Metals Safety Data Sheet.[2]

Personal Protective Equipment (PPE) and
Engineering Controls
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A combination of engineering controls and appropriate PPE is required to handle sodium
titanate safely.

Engineering Controls

Effective engineering controls are the primary line of defense to minimize exposure.

» Ventilation: Always handle sodium titanate in a well-ventilated area.[4][5] A properly
operating chemical fume hood with an average face velocity of at least 100 feet per minute is

recommended.[6] Local exhaust ventilation should be used to control airborne dust at the
source.[1][2]

o Safety Stations: Ensure that an eyewash station and safety shower are readily accessible
and capable of sustained flushing.[2]

Required Personal Protective Equipment

The following table summarizes the necessary PPE for handling sodium titanate.
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Category Item Specification

Tightly fitting, conforming to
EN 166 (EU) or NIOSH (US)

Eye/Face Protection Safety Goggles standards.[4][5] Safety glasses
with side-shields are a

minimum requirement.[1]

Recommended in addition to
Face Shield goggles, especially when there

is a splash hazard.[7]

Chemical-impermeable gloves
) ] (e.g., rubber) must be worn.[1]
Skin Protection Gloves
[2][4] Inspect gloves for

integrity before each use.[4][5]

A lab coat or lightweight
protective clothing is
mandatory.[1] For larger

Lab Coat / Clothing quantities or higher-risk
operations, fire/flame resistant
and impervious clothing should
be considered.[4][5]

A NIOSH-approved dust
respirator is required when
ventilation is insufficient or if
) ) ) dust formation is unavoidable.

Respiratory Protection Dust Respirator )
[1][2] A full-face respirator
should be used if irritation or
other symptoms are

experienced.[4][5]

Operational and Disposal Plans

A systematic approach to handling and disposal ensures safety throughout the entire workflow.

Step-by-Step Handling Protocol
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e Preparation:

o

Ensure all engineering controls (fume hood, ventilation) are operational.

[¢]

Verify the location and functionality of the nearest eyewash station and safety shower.

[¢]

Lay down absorbent, disposable bench paper in the work area to contain potential spills.

[e]

Assemble all necessary equipment and reagents before handling the compound.

e Donning PPE:

[¢]

Put on a lab coat, ensuring it is fully buttoned.

[¢]

Don the appropriate dust respirator.

[e]

Put on safety goggles and a face shield if necessary.

o

Wash and dry hands, then don the selected chemical-impermeable gloves, pulling the
cuffs over the sleeves of the lab coat.

e Handling Sodium Titanate:

[¢]

Perform all manipulations that may generate dust within a chemical fume hood.

[¢]

Avoid actions that create dust, such as vigorous shaking or scraping.

[e]

Use non-sparking tools to prevent ignition of dust clouds.[4][5]

o

If weighing the powder, do so in a ventilated enclosure or use a "weigh-in-bag" technique.

[¢]

Keep containers tightly closed when not in use.[1][2][4][5][6][7][8]
» Doffing PPE:

o Remove gloves first, using a technique that avoids skin contact with the exterior of the
glove.

o Remove the lab coat, turning it inside out as it is removed.
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o Remove face and eye protection.

o Remove the respirator last.

o Wash hands thoroughly with soap and water immediately after handling is complete.[1]
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Caption: Workflow for Safe Handling of Sodium Titanate.
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Spill and Emergency Procedures

e Minor Spill:
o Evacuate all unnecessary personnel from the area.[1]
o Wearing full PPE, cover the spill with an absorbent material if necessary.

o Carefully vacuum the spill using a HEPA-filtered vacuum cleaner to avoid raising dust.[2]

[6]

o Place the collected material and any contaminated cleaning supplies into a sealed, labeled
container for proper disposal.[4][5]

o Decontaminate the area.
o First Aid:

o Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen
and seek medical attention.[1][2][5]

o Skin Contact: Remove contaminated clothing immediately. Wash the affected area with
plenty of soap and water. Seek medical attention if irritation persists.[1][2][5]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the
upper and lower eyelids. Seek medical attention.[1][2][5]

o Ingestion: Rinse the mouth with water. Do not induce vomiting. Seek immediate medical
attention.[1][5]

Waste Disposal Plan

All waste materials must be handled as hazardous waste.

o Contaminated Materials: Used PPE, disposable bench paper, and cleaning materials must
be collected in a designated, sealed, and clearly labeled hazardous waste container.
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Unused Product: Unused sodium titanate must be disposed of in accordance with federal,
state, and local environmental regulations.[1][2] Do not flush down the drain.[1][5] Where
possible, recycling is preferred to disposal or incineration.[1] The material can be sent to a
licensed chemical destruction facility.[5]

Containers: Empty containers should be triple-rinsed (or equivalent) before recycling or
reconditioning. Alternatively, puncture the container to prevent reuse and dispose of it in a
sanitary landfill if permitted by local regulations.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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